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Compound of Interest

Compound Name: Src-3-IN-2

Cat. No.: B12385885 Get Quote

Essential Safety and Handling Guide for Src-3-
IN-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Src-3-IN-2, a potent, orally active inhibitor of steroid receptor coactivator 3 (SRC-3).[1] Given

the absence of a specific Safety Data Sheet (SDS) for Src-3-IN-2, this document compiles best

practices for handling potent small molecule kinase inhibitors to ensure a safe laboratory

environment.

Precautionary Measures and Personal Protective
Equipment (PPE)
Given that many kinase inhibitors can have significant biological effects, a cautious approach to

handling is paramount.[2] The following PPE is mandatory when working with Src-3-IN-2 in

solid (powder) or solution form.

Table 1: Required Personal Protective Equipment (PPE)
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Equipment Specifications Purpose

Gloves
Double-gloving with nitrile

gloves is recommended.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust

particles and splashes.

Lab Coat
A disposable, fluid-resistant lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Prevents inhalation of the

powdered compound.

Note: Always work with Src-3-IN-2 within a certified chemical fume hood to minimize inhalation

risk.

Chemical and Physical Properties
Understanding the properties of Src-3-IN-2 is essential for safe handling and storage.

Table 2: Chemical and Physical Data for Src-3-IN-2

Property Value Source

Molecular Formula C₂₇H₂₁N₃O₅ [3]

Molecular Weight 467.47 g/mol [3]

Appearance Off-white solid [3]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Biological Activity (IC₅₀) 3.4 nM for MCF7 cells [1]

Standard Operating Procedures
Adherence to standardized procedures is critical for minimizing exposure and ensuring

experimental integrity.
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Handling and Weighing
The following workflow outlines the safe handling of Src-3-IN-2 powder.

Preparation

Handling

Cleanup

Don PPE

Prepare Fume Hood

Step 1

Weigh Compound

Step 2

Dissolve in Solvent

Step 3

Decontaminate Surfaces

Step 4

Dispose of Waste

Step 5

Doff PPE

Step 6
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Caption: Workflow for Safe Handling of Src-3-IN-2 Powder.

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill (solid or liquid).

Don Appropriate PPE: If not already wearing it, don the PPE outlined in Table 1.

Contain and Clean:

Solid Spills: Gently cover the spill with absorbent pads. Wet the pads with a suitable

solvent to prevent dust generation.

Liquid Spills: Cover with an inert absorbent material (e.g., vermiculite or sand).

Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable detergent and then rinse with water.

Dispose: All cleanup materials must be disposed of as hazardous chemical waste.[4]

Disposal Plan
Proper disposal of Src-3-IN-2 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.[5]

Waste Segregation
All materials that come into contact with Src-3-IN-2 must be treated as hazardous waste.
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Waste Streams

Src-3-IN-2 Waste

Solid Waste

e.g., contaminated gloves, weigh paper

Liquid Waste

e.g., unused solutions, solvent rinses

Sharps

e.g., contaminated needles, pipette tips

Click to download full resolution via product page

Caption: Segregation of Src-3-IN-2 Waste.

Disposal Procedures
Table 3: Disposal Guidelines for Src-3-IN-2 Waste

Waste Type Container Disposal Protocol

Solid Waste
Labeled, sealed hazardous

waste bag or container.

Place all contaminated solid

materials (gloves, wipes, etc.)

into the designated container.

Liquid Waste

Labeled, sealed, and

chemically compatible waste

bottle.

Collect all unused solutions

and solvent rinses in the

designated bottle. Do not mix

with incompatible waste

streams.[6]

Sharps

Puncture-resistant sharps

container labeled as

"Hazardous Waste".

Dispose of all contaminated

sharps immediately after use.

All hazardous waste must be collected and disposed of through your institution's Environmental

Health and Safety (EHS) office.[4] Never dispose of Src-3-IN-2 or its waste down the drain or in

the regular trash.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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